3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide

Specification

• CAS No.: 1351621-50-5
• Molecular Formula: C13H18ClNO4S
• Molecular Weight: 319.8
• IUPAC Name: 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzenesulfonamide
• Standard InChI: InChI=1S/C13H18ClNO4S/c1-10-2-3-11(8-12(10)14)20(17,18)15-9-13(16)4-6-19-7-5-13/h2-3,8,15-16H,4-7,9H2,1H3
• Standard InChI Key: LHNUESGTZGBFBV-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2(CCOCC2)O)Cl

Introduction

Synthesis of Sulfonamides

Sulfonamides are typically synthesized from commercially available precursors through various chemical reactions. The process often involves the reaction of an aromatic amine with a sulfonyl chloride in the presence of a base. For example, the synthesis of 4-tert-butyl-N-[(4-hydroxyoxan-4-yl)methyl]benzene-1-sulfonamide involves similar pathways, although specific details for 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide are not available.

Biological Applications

Sulfonamides are primarily used as antibacterial agents due to their ability to inhibit dihydropteroate synthase, an enzyme crucial for bacterial folate synthesis. This inhibition disrupts nucleic acid synthesis in bacteria, making sulfonamides effective against bacterial infections. Other compounds, like N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide, have shown potential as anti-inflammatory agents.

Research Findings and Data

Given the lack of specific data on 3-chloro-N-[(4-hydroxyoxan-4-yl)methyl]-4-methylbenzene-1-sulfonamide, we can look at related compounds for insights into their properties and applications.